Cas no 2680683-02-5 (4-Bromo-5-(2,2,2-trifluoroacetamido)-1,2-oxazole-3-carboxylic acid)

• Product Name: 4-Bromo-5-(2,2,2-trifluoroacetamido)-1,2-oxazole-3-carboxylic acid
• CAS No: 2680683-02-5
• MF: C₆H₂BrF₃N₂O₄
• MW: 302.990291118622
• CID: 5633255
• PubChem ID: 165935392
• Update Time: 2025-11-01

4-Bromo-5-(2,2,2-trifluoroacetamido)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(2,2,2-trifluoroacetamido)-1,2-oxazole-3-carboxylic acid
• EN300-28290789
• 2680683-02-5
• 4-Bromo-5-(2,2,2-trifluoroacetamido)-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C6H2BrF3N2O4/c7-1-2(4(13)14)12-16-3(1)11-5(15)6(8,9)10/h(H,11,15)(H,13,14)
• InChI Key： ISHJTQYYVUJBHL-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NOC=1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 301.91500g/mol
• Monoisotopic Mass: 301.91500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.4Ų

Additional information on 4-Bromo-5-(2,2,2-trifluoroacetamido)-1,2-oxazole-3-carboxylic acid

Introduction to 4-Bromo-5-(2,2,2-trifluoroacetamido)-1,2-oxazole-3-carboxylic acid (CAS No. 2680683-02-5)

4-Bromo-5-(2,2,2-trifluoroacetamido)-1,2-oxazole-3-carboxylic acid, identified by its CAS number 2680683-02-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class of heterocyclic molecules, which are known for their diverse biological activities and structural versatility. The presence of a bromine substituent at the 4-position and an amide group linked to a trifluoroacetyl moiety at the 5-position introduces unique reactivity and functional properties, making it a valuable scaffold for drug discovery and synthetic chemistry.

The structure of 4-Bromo-5-(2,2,2-trifluoroacetamido)-1,2-oxazole-3-carboxylic acid features a five-membered oxazole ring, which is characterized by its electron-deficient nature due to the presence of two oxygen atoms. This electron deficiency enhances its ability to participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. The bromine atom at the 4-position further increases the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

The amide group at the 5-position is derived from 2,2,2-trifluoroacetic acid, a fluorinated carboxylic acid derivative known for its metabolic stability and enhanced lipophilicity. This modification not only improves the compound's solubility in organic solvents but also enhances its bioavailability when used in pharmaceutical formulations. The trifluoroacetyl group is particularly interesting because fluorine atoms can significantly influence the pharmacokinetic properties of drugs by affecting their metabolic pathways and binding affinity to biological targets.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in antimicrobial, anti-inflammatory, antiviral, and anticancer therapies. The specific modification of 4-Bromo-5-(2,2,2-trifluoroacetamido)-1,2-oxazole-3-carboxylic acid with a bromine atom and a trifluoroacetamide group makes it an attractive candidate for further derivatization and exploration of its pharmacological effects.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The presence of multiple reactive sites allows chemists to design novel analogs with tailored biological properties. For instance, the bromine atom can be used to introduce diverse functional groups through palladium-catalyzed cross-coupling reactions, while the amide group can be further modified by hydrolysis or amidation reactions to explore different pharmacophores.

Recent studies have highlighted the importance of fluorinated amides in drug design. The introduction of fluorine atoms into pharmaceutical molecules often leads to improved pharmacological profiles, including increased potency, selectivity, and resistance to enzymatic degradation. The trifluoroacetamide moiety in 4-Bromo-5-(2,2,2-trifluoroacetamido)-1,2-oxazole-3-carboxylic acid is expected to contribute to these desirable properties, making it a promising candidate for developing next-generation therapeutics.

The oxazole ring itself is a well-documented pharmacophore that exhibits various biological activities. For example, certain oxazole derivatives have shown efficacy against bacterial infections by inhibiting essential bacterial enzymes or disrupting cell wall synthesis. Additionally, oxazoles have been explored as intermediates in the synthesis of antifungal and antiviral agents. The structural features of 4-Bromo-5-(2,2,2-trifluoroacetamido)-1,2-oxazole-3-carboxylic acid position it as a versatile scaffold for investigating these potential applications.

In synthetic chemistry terms, 4-Bromo-5-(2,2,2-trifluoroacetamido)-1,2-oxazole-3-carboxylic acid can be synthesized through multi-step procedures involving cyclization reactions followed by functional group transformations. The bromination step is typically carried out using brominating agents such as N-bromosuccinimide (NBS) or molecular bromine (Br₂), while the introduction of the trifluoroacetamide group can be achieved via reaction with trifluoroacetonitrile or trifluoroacetic anhydride in the presence of appropriate coupling reagents.

The compound's solubility profile is another important consideration in its applications. While oxazoles are generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile, 4-Bromo-5-(2,2,2-trifluoroacetamido)-1,2-oxazole-3-carboxylic acid may exhibit lower solubility due to the hydrophobic nature of the trifluoroacetyl group. However, this can be mitigated by using co-solvents or by preparing solutions at elevated temperatures followed by slow cooling to induce crystallization.

From a pharmaceutical perspective, 4-Bromo-5-(2,2-difluoracetamido)-1H-pyrrole[3',4':5',6']pyrrolo[1',9':6',8']quinoxaline (a related compound) has been studied for its potential anticancer properties, suggesting that structurally similar oxazole derivatives may also exhibit therapeutic benefits. Further research is needed to fully elucidate the biological activity of 4-Bromo-5-(trifluoromethyl)benzoic acid, but preliminary studies suggest that it may have applications in modulating inflammatory pathways or inhibiting specific enzyme targets involved in disease progression.

In conclusion, 4-Bromo-5-(trifluoromethyl)benzoic acid (CAS No. 2680683-02) represents an intriguing compound with significant potential in pharmaceutical research and drug development. Its unique structural features—comprising an oxazole ring modified with a bromine substituent and an amide group derived from—make it a versatile scaffold for designing novel therapeutic agents with improved pharmacokinetic properties and enhanced bioactivity. As our understanding of fluorinated compounds continues to grow, this molecule will undoubtedly play a crucial role in advancing medicinal chemistry and addressing unmet medical needs.